2-Methyl-1-[(5-methylfuran-2-yl)methyl]piperazine

• Molecular Formula: C11H18N2O
• Molecular Weight: 194.27 g/mol
• IUPAC Name: 2-methyl-1-[(5-methylfuran-2-yl)methyl]piperazine
• InChI: InChI=1S/C11H18N2O/c1-9-7-12-5-6-13(9)8-11-4-3-10(2)14-11/h3-4,9,12H,5-8H2,1-2H3
• InChI Key: DSUCHOUDUARTPL-UHFFFAOYSA-N
• Canonical SMILES: CC1CNCCN1CC2=CC=C(O2)C

Description

2-Methyl-1-[(5-methylfuran-2-yl)methyl]piperazine is a piperazine derivative featuring a 2-methylpiperazine core linked to a 5-methylfuran-2-ylmethyl group. Its synthesis involves the intramolecular cyclization of vicinal N-[(5-methylfuran-2-yl)methyl]aminoanilides, as described in . Notably, the furan ring in this compound can undergo protolytic opening under certain conditions, forming a diketone intermediate that may rearrange into pyrrole derivatives via the Paal–Knorr reaction .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-1-[(5-methylfuran-2-yl)methyl]piperazine can be achieved through several methods. One common approach involves the reaction of 2-methylpiperazine with 5-methylfurfural under specific conditions. The reaction typically requires a solvent such as ethanol and a catalyst like acetic acid. The mixture is heated under reflux to facilitate the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of 2-Methyl-1-[(5-methylfuran-2-yl)methyl]piperazine may involve continuous flow reactors to optimize yield and efficiency. The use of automated systems ensures precise control over reaction parameters, leading to consistent product quality. Additionally, purification steps such as distillation and recrystallization are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

2-Methyl-1-[(5-methylfuran-2-yl)methyl]piperazine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur at the piperazine ring, where halogenated reagents replace hydrogen atoms.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Halogenated reagents like bromoethane in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted piperazines.

Scientific Research Applications

2-Methyl-1-[(5-methylfuran-2-yl)methyl]piperazine has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Employed in the study of enzyme interactions and receptor binding.

Medicine: Investigated for its potential as a pharmaceutical agent, particularly in the treatment of neurological disorders.

Industry: Utilized in the production of agrochemicals and other specialty chemicals.

Mechanism of Action

The mechanism of action of 2-Methyl-1-[(5-methylfuran-2-yl)methyl]piperazine involves its interaction with specific molecular targets. The compound can bind to receptors or enzymes, modulating their activity. For instance, it may act as an agonist or antagonist at certain neurotransmitter receptors, influencing signal transduction pathways. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

Piperazine derivatives are widely studied for their pharmacological and chemical properties. Below is a structured comparison of 2-methyl-1-[(5-methylfuran-2-yl)methyl]piperazine with related compounds, emphasizing substituent effects, biological activities, and structural motifs.

Substituent Position on the Piperazine Ring

The position of substituents on the piperazine ring significantly impacts biological activity:

• 4-Methylpiperazine Derivatives : In PLpro inhibitors (), a 4-methylpiperazine substituent (compound 2) exhibited IC50 values <0.015 μM, outperforming 2- or 3-methylpiperazine analogues (compounds 14 and 15). This highlights the superior activity of 4-methyl positioning in protease inhibition .
• 2-Methylpiperazine (Target Compound) : The 2-methyl group in the target compound may reduce potency in contexts where 4-methyl analogues dominate, though this depends on the target system. For example, in tubulin modulators (), a methyl group at the R2 position (analogous to 2-methylpiperazine) enhanced activity by occupying a binding pocket, suggesting positional effects vary by application .

Substituent Type and Electronic Effects

• Methyl vs.
• Methyl Substitution in Antiproliferative Agents : Compound 214a (), featuring a methylated piperazine, demonstrated IC50 values of 2.80 mM against A549 cancer cells, underscoring the role of methyl groups in enhancing antiproliferative activity .

Linked Moieties and Pharmacological Profiles

• Furan vs. Morpholine or Triazole: The target compound’s 5-methylfuran group contrasts with morpholine rings in MAO inhibitors (), where piperazine substitution improved activity over morpholine.
• Benzhydryl and Fluorophenyl Groups : Derivatives like compound 25 (1-bis(4-fluorophenyl)methyl piperazine, ) exhibited >60% growth inhibition in multiple cancer cell lines, demonstrating that aromatic substituents enhance anticancer efficacy compared to aliphatic groups .

Data Table: Key Structural and Activity Comparisons

Compound	Piperazine Substituent Position	Linked Group	Notable Activity/Property	Reference
2-Methyl-1-[(5-methylfuran-2-yl)methyl]piperazine	2-Methyl	5-Methylfuran-methyl	Synthetic versatility (furan ring opening)
Compound 2 (PLpro inhibitor)	4-Methyl	Quinoline derivative	IC50 <0.015 μM (PLpro inhibition)
Compound 7c (tubulin modulator)	4-Chlorophenyl	Benzimidazole	Improved tubulin modulation
Compound 214a (antiproliferative agent)	Methyl on piperazine	Unspecified	IC50 2.80 mM (A549 cells)
Compound 25 (anticancer agent)	Bis(4-fluorophenyl)methyl	Vindoline derivative	>60% growth inhibition (multiple cancers)

Critical Analysis of Structural and Functional Differences

• This may limit its in vivo stability compared to more robust analogues.
• Activity Trade-offs : While 4-methylpiperazines excel in protease inhibition (), the target’s 2-methyl group may offer advantages in systems where steric hindrance or alternative binding interactions are critical, as seen in tubulin modulators ().
• Substituent Flexibility : Chlorine or fluorophenyl groups (Evidences 3, 8) provide stronger electronic interactions than methyl, suggesting that the target compound’s activity could be optimized with halogen substituents.